Cas no 1267102-59-9 (3-(1,3-oxazol-4-yl)propanoic acid)
3-(1,3-oxazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolepropanoic acid
- 3-(Oxazol-4-yl)propanoic acid
- 3-(1,3-oxazol-4-yl)propanoic acid
- 4-oxazdepropanoic acid
- 4-carboxyethyloxazole
- CHEBI:214018
- 1267102-59-9
- SCHEMBL9003280
-
- MDL: MFCD19347099
- Inchi: 1S/C6H7NO3/c8-6(9)2-1-5-3-10-4-7-5/h3-4H,1-2H2,(H,8,9)
- InChI Key: HHWFSZXANSAMFC-UHFFFAOYSA-N
- SMILES: O1C=C(CCC(O)=O)N=C1
Computed Properties
- Exact Mass: 141.042593085g/mol
- Monoisotopic Mass: 141.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 63.3Ų
3-(1,3-oxazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-223538-1.0g |
3-(1,3-oxazol-4-yl)propanoic acid |
1267102-59-9 | 1.0g |
$986.0 | 2023-02-22 | ||
| Enamine | EN300-223538-2.5g |
3-(1,3-oxazol-4-yl)propanoic acid |
1267102-59-9 | 95% | 2.5g |
$1931.0 | 2023-09-15 | |
| Enamine | EN300-223538-5.0g |
3-(1,3-oxazol-4-yl)propanoic acid |
1267102-59-9 | 5.0g |
$2587.0 | 2023-02-22 | ||
| Enamine | EN300-223538-10.0g |
3-(1,3-oxazol-4-yl)propanoic acid |
1267102-59-9 | 10.0g |
$3253.0 | 2023-02-22 | ||
| Enamine | EN300-223538-0.05g |
3-(1,3-oxazol-4-yl)propanoic acid |
1267102-59-9 | 95% | 0.05g |
$229.0 | 2023-09-15 | |
| Enamine | EN300-223538-0.1g |
3-(1,3-oxazol-4-yl)propanoic acid |
1267102-59-9 | 95% | 0.1g |
$342.0 | 2023-09-15 | |
| Enamine | EN300-223538-0.25g |
3-(1,3-oxazol-4-yl)propanoic acid |
1267102-59-9 | 95% | 0.25g |
$487.0 | 2023-09-15 | |
| Enamine | EN300-223538-0.5g |
3-(1,3-oxazol-4-yl)propanoic acid |
1267102-59-9 | 95% | 0.5g |
$768.0 | 2023-09-15 | |
| Enamine | EN300-223538-1g |
3-(1,3-oxazol-4-yl)propanoic acid |
1267102-59-9 | 95% | 1g |
$986.0 | 2023-09-15 | |
| Enamine | EN300-223538-5g |
3-(1,3-oxazol-4-yl)propanoic acid |
1267102-59-9 | 95% | 5g |
$2858.0 | 2023-09-15 |
3-(1,3-oxazol-4-yl)propanoic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-(1,3-oxazol-4-yl)propanoic acid
3-(1,3-Oxazol-4-yl)propanoic Acid: A Comprehensive Overview
3-(1,3-Oxazol-4-yl)propanoic acid (CAS No. 1267102-59-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its oxazolyl moiety, which imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of more complex molecules.
The structure of 3-(1,3-oxazol-4-yl)propanoic acid consists of a three-carbon chain with a carboxylic acid group at one end and an oxazole ring attached to the second carbon. The oxazole ring is a five-membered heterocycle containing one nitrogen and one oxygen atom, which contributes to the compound's stability and reactivity. The presence of the carboxylic acid group provides additional functional versatility, enabling a wide range of chemical transformations and reactions.
In the context of medicinal chemistry, 3-(1,3-oxazol-4-yl)propanoic acid has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role as a lead compound in the development of novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for the treatment of inflammatory disorders and oxidative stress-related conditions.
One notable application of 3-(1,3-oxazol-4-yl)propanoic acid is in the field of neurodegenerative diseases. Research has demonstrated that certain derivatives of this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that 3-(1,3-oxazol-4-yl)propanoic acid and its derivatives may have significant potential in the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.
Furthermore, the pharmacological profile of 3-(1,3-oxazol-4-yl)propanoic acid has been explored in various preclinical studies. These studies have shown that the compound and its derivatives exhibit favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. This makes them attractive candidates for further development into drug candidates.
In addition to its medicinal applications, 3-(1,3-oxazol-4-yl)propanoic acid has also found use in other areas of chemistry. For example, it serves as a key intermediate in the synthesis of heterocyclic compounds, which are widely used in the pharmaceutical industry. The compound's reactivity and functional groups make it an ideal starting material for a variety of synthetic pathways, enabling the creation of complex molecules with diverse biological activities.
The synthesis of 3-(1,3-oxazol-4-yl)propanoic acid can be achieved through several methods. One common approach involves the reaction of an appropriate amine with an α-halo carboxylic acid, followed by cyclization to form the oxazole ring. Another method involves the condensation of an aldehyde with an amino acid, followed by dehydration to form the desired product. These synthetic routes are well-documented in the literature and can be adapted to produce large quantities of the compound for industrial applications.
The physical properties of 3-(1,3-oxazol-4-yl)propanoic acid include its solubility in polar solvents such as water and ethanol. It is also stable under standard laboratory conditions, making it easy to handle and store. These properties contribute to its widespread use in both research and industrial settings.
In conclusion, 3-(1,3-oxazol-4-yl)propanoic acid (CAS No. 1267102-59-9) is a multifaceted compound with significant potential in various fields, particularly in pharmaceutical and medicinal chemistry. Its unique chemical structure and favorable properties make it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Ongoing research continues to uncover new applications and therapeutic potentials for this compound, solidifying its importance in modern chemistry.
1267102-59-9 (3-(1,3-oxazol-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)